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Compound of Interest

Compound Name: 3-Chloro-2-methylbenzoic acid

Cat. No.: B181752

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the available information regarding the crystal structure of 3-
Chloro-2-methylbenzoic acid. Despite a comprehensive search of public databases and
scientific literature, a definitive single-crystal X-ray diffraction study detailing the precise crystal
structure of 3-Chloro-2-methylbenzoic acid has not been identified. The compound is,
however, utilized in various chemical syntheses.[1][2]

This document, therefore, provides a summary of the known properties of 3-Chloro-2-
methylbenzoic acid, details on its synthesis, and an analysis of the crystal structures of
closely related compounds to offer insights into its potential solid-state arrangement.

Physicochemical Properties

3-Chloro-2-methylbenzoic acid, also known as 3-chloro-o-toluic acid, is a white to off-white
crystalline powder.[1] A summary of its key physical and chemical properties is presented in
Table 1.
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Property Value Reference
Molecular Formula CsH7CIO2 [11[3]
Molecular Weight 170.59 g/mol [3114]

CAS Number 7499-08-3 [3][4]
Melting Point 161-168 °C [1]
Appearance White to off-white crystalline o

powder
Density 1.3+0.1 g/cm3 [5]
Purity > 98% (HPLC) [1]

Synthesis of 3-Chloro-2-methylbenzoic Acid

Several synthetic routes for 3-Chloro-2-methylbenzoic acid have been reported. One
common method involves the oxidation of 3-chloro-o-xylene.

Experimental Protocol: Oxidation of 3-chloro-o-xylene

A detailed experimental protocol for the synthesis of 3-Chloro-2-methylbenzoic acid is as
follows:

» Reaction Setup: To a 500 ml autoclave, add 280 g of 3-chloro-o-xylene (2 mol), 28 g of acetic
acid, and 0.28 g of a cobalt-manganese bromide composite catalyst.[6] The catalyst consists
of 0.136 g of cobalt acetate tetrahydrate, 0.105 g of manganese acetate tetrahydrate, and
0.039 g of potassium bromide.[6]

o Reaction Conditions: Stir the mixture and heat to 100-105 °C.[6]

o Oxygenation: Slowly introduce oxygen into the autoclave to maintain a pressure of 0.1 MPa.
[6] The oxygen is introduced intermittently over approximately 1 hour while maintaining the
internal temperature at 100-105 °C.[6]

o Work-up: Upon completion of the reaction, the resulting product is 3-Chloro-2-
methylbenzoic acid.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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